Cas no 93676-15-4 (ethyl [(diethoxyphosphorothioyl)oxy][(diethoxyphosphoryl)sulfanyl]acetate)

• Product name: ethyl [(diethoxyphosphorothioyl)oxy][(diethoxyphosphoryl)sulfanyl]acetate
• CAS No: 93676-15-4
• MF: C₁₂H₂₆O₈P₂S₂
• MW: 424.407563686371
• CID: 1980767
• PubChem ID: 180610

ethyl [(diethoxyphosphorothioyl)oxy][(diethoxyphosphoryl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• ethyl [(diethoxyphosphorothioyl)oxy][(diethoxyphosphoryl)sulfanyl]acetate
• ethyl 2-diethoxyphosphinothioyloxy-2-diethoxyphosphorylsulfanylacetate
• DTXSID90918226
• Acetic acid, ((diethoxyphosphinothioyl)oxy)((diethoxyphosphinyl)thio)-, ethyl ester
• 93676-15-4

• Inchi： InChI=1S/C12H26O8P2S2/c1-6-15-11(13)12(20-22(23,18-9-4)19-10-5)24-21(14,16-7-2)17-8-3/h12H,6-10H2,1-5H3
• InChI Key： FGMLUOBNDJNSAS-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(OP(=S)(OCC)OCC)SP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 424.054
• Monoisotopic Mass: 424.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.276
• Boiling Point: 432.4°C at 760 mmHg
• Flash Point: 215.3°C
• Refractive Index: 1.496
• PSA: 166.53000
• LogP: 4.75460